N-(1-benzoyl-2,3-dihydro-1H-indole-5-yl)-methanesulfonamide

• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: N-(1-benzoyl-2,3-dihydroindol-5-yl)methanesulfonamide
• InChI: InChI=1S/C16H16N2O3S/c1-22(20,21)17-14-7-8-15-13(11-14)9-10-18(15)16(19)12-5-3-2-4-6-12/h2-8,11,17H,9-10H2,1H3
• InChI Key: DULDQPNXWHVVIK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC2=C(C=C1)N(CC2)C(=O)C3=CC=CC=C3

Description

N-(1-benzoyl-2,3-dihydro-1H-indole-5-yl)-methanesulfonamide is a useful research compound. Its molecular formula is C16H16N2O3S and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2,3-dihydro-1H-indole-5-yl)-methanesulfonamide (20 mg, 0.095 mmol) was dissolved in anhydrous dichloromethane (3 ml), sodium hydride (0.010 g, 50% in oil) was added and then, benzolychloride (0.011 ml, 0.095 mmol) was added at a temperature under −20° C. The resulting solution was stirred at the same temperature for 1 hour, stirred again at room temperature for 24 hours to complete the reaction. After pouring water (3 ml), dichloromethane layer was separated, washed with brine, dried over anhydrous magnesium sulfate and then, concentrated under reduced pressure. Afterward, the residue was purified through flash column chromatography (an eluent: ethyl acetate/n-hexane=1/1, v/v) and triturated with isooctane. As a result, the present compound (15 mg, productive yield 50%) was obtained as a solid.